Cas no 101943-32-2 (9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole - iodomethane (1:1))

9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole - iodomethane (1:1) structure
101943-32-2 structure
Product Name:9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole - iodomethane (1:1)
CAS No:101943-32-2
MF:C23H31IN2
MW:462.410118341446
CID:1130938
PubChem ID:3064043
Update Time:2025-04-20

9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole - iodomethane (1:1) Chemical and Physical Properties

Names and Identifiers

    • 9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole - iodomethane (1:1)
    • 9-[2-(5-ethyl-1-methylpiperidin-2-yl)ethyl]carbazole,iodomethane
    • Carbazole, 9-(2-(5-ethyl-1-methyl-2-piperidyl)ethyl)-, methiodide
    • Piperidinium, 2-(2-(9-carbazolyl)ethyl)-1,1-dimethyl-5-ethyl-, iodide
    • 9-[2-(5-Ethyl-1-methylpiperidin-2-yl)ethyl]-9H-carbazole--iodomethane (1/1)
    • 9-(2-(5-Ethyl-1-methyl-2-piperidinyl)ethyl)carbazole methiodide
    • 101943-32-2
    • DTXSID30906889
    • Inchi: 1S/C22H28N2.CH3I/c1-3-17-12-13-18(23(2)16-17)14-15-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24;1-2/h4-11,17-18H,3,12-16H2,1-2H3;1H3
    • InChI Key: DVQQYLUVFUFCMV-UHFFFAOYSA-N
    • SMILES: IC.N1(C)CC(CC)CCC1CCN1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 462.15293
  • Monoisotopic Mass: 462.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 389
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 8.2Ų

Experimental Properties

  • Boiling Point: 467.5°C at 760 mmHg
  • Flash Point: 236.5°C
  • PSA: 8.17
  • LogP: 6.29410
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